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Compound of Interest

Compound Name: 5-Vinyl-2-norbornene

Cat. No.: B046002

Introduction

Poly(5-vinyl-2-norbornene) (PVNB), synthesized through vinyl-addition polymerization, is a
polymer with a unique combination of properties including high thermal stability, chemical
resistance, and a high glass transition temperature.[1] The presence of pendant vinyl groups
along its saturated polynorbornene backbone makes it an excellent platform for post-
polymerization modification. This process allows for the introduction of a wide array of
functional groups, enabling the tailoring of the polymer's physical and chemical properties for
specific high-performance applications.[2]

These modifications are crucial for developing advanced materials for various fields, including
gas separation membranes and biomedical applications.[1][3] For instance, the introduction of
polar groups can enhance selectivity for certain gases, while specific functionalities can be
used to attach therapeutic agents for drug delivery systems.[1][4][5] This document provides
detailed protocols for several key post-polymerization modifications of PVNB, including
epoxidation, thiol-ene reaction, hydrogenation, and hydrosilylation.

General Experimental Workflow

The post-polymerization modification of PVNB generally follows a consistent workflow, from the
initial modification reaction to the final characterization of the new functionalized polymer. This
process ensures the successful introduction of the desired functional groups and a thorough
understanding of the resulting material's properties.
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Experimental Workflow
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Caption: General workflow for the modification and characterization of PVNB.
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Epoxidation of PVNB

Epoxidation introduces oxirane rings into the polymer side chains, significantly increasing
polarity. This modification is useful for enhancing selectivity in gas separation membranes (e.g.,
for CO2/N2) and for creating reactive sites for further "click" chemistry applications.[1] The
reaction is typically carried out using an oxidizing agent like m-chloroperoxybenzoic acid (m-
CPBA).[1][6][7]

Reaction Scheme: Epoxidation

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4/ 4 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b046002?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046002?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

